Cas no 2172213-23-7 ({5-cyclobutyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {5-cyclobutyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172213-23-7
• MF: C₁₂H₂₂N₄O
• MW: 238.329282283783
• CID: 5862098
• PubChem ID: 165604325
• Update Time: 2025-06-15

{5-cyclobutyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {5-cyclobutyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• {[5-cyclobutyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• 2172213-23-7
• EN300-1597006

• Inchi： 1S/C12H22N4O/c1-13-9-11-12(10-5-3-6-10)16(15-14-11)7-4-8-17-2/h10,13H,3-9H2,1-2H3
• InChI Key： BAKBHYKKBBKFEP-UHFFFAOYSA-N
• SMILES： O(C)CCCN1C(=C(CNC)N=N1)C1CCC1

Computed Properties

• Exact Mass: 238.17936134g/mol
• Monoisotopic Mass: 238.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52Ų

Additional information on {5-cyclobutyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Comprehensive Overview of 5-cyclobutyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethyl)(methyl)amine (CAS No. 2172213-23-7)

The compound 5-cyclobutyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethyl)(methyl)amine (CAS No. 2172213-23-7) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its 1,2,3-triazole core, combined with a cyclobutyl and methoxypropyl substituent, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for heterocyclic compounds like 5-cyclobutyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethyl)(methyl)amine has surged, driven by their versatility in drug design. The 1,2,3-triazole moiety, in particular, is known for its stability and ability to participate in hydrogen bonding, which is crucial for molecular recognition. This compound’s methylamine group further enhances its potential as a pharmacophore, making it a subject of intense study in structure-activity relationship (SAR) research.

The synthesis of 5-cyclobutyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethyl)(methyl)amine typically involves click chemistry, a widely adopted method for constructing 1,2,3-triazole derivatives. This approach is favored for its efficiency and compatibility with diverse functional groups. The cyclobutyl ring, a less common but increasingly explored feature in drug design, contributes to the compound’s conformational rigidity, which can improve binding affinity to target proteins. Such properties align with current trends in fragment-based drug discovery (FBDD), where small, rigid molecules are used to build potent inhibitors.

One of the most frequently asked questions about this compound is its potential applications in central nervous system (CNS) disorders. The methoxypropyl side chain may enhance blood-brain barrier (BBB) penetration, a critical factor for CNS-targeted therapies. Additionally, the methylamine group could serve as a handle for further derivatization, enabling the development of prodrugs or targeted delivery systems. These features make 5-cyclobutyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethyl)(methyl)amine a compelling subject for neuropharmacology research.

Another area of interest is the compound’s role in antibacterial and antifungal research. The 1,2,3-triazole scaffold has demonstrated broad-spectrum activity against microbial pathogens, and the incorporation of a cyclobutyl group could further modulate its selectivity. With the rise of antimicrobial resistance (AMR), novel compounds like this are urgently needed to address global health challenges. Researchers are also exploring its potential as a quorum sensing inhibitor, which could disrupt bacterial communication and virulence.

From a green chemistry perspective, the synthesis and application of 5-cyclobutyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethyl)(methyl)amine align with efforts to minimize environmental impact. The use of click chemistry reduces the need for hazardous reagents, and the compound’s potential biodegradability is an added advantage. This resonates with the growing emphasis on sustainable drug development, a topic frequently searched by professionals in the pharmaceutical industry.

In summary, 5-cyclobutyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethyl)(methyl)amine (CAS No. 2172213-23-7) represents a multifaceted compound with promising applications in drug discovery, neuropharmacology, and antimicrobial research. Its unique structural features, including the 1,2,3-triazole core and cyclobutyl ring, make it a valuable tool for scientists exploring new therapeutic avenues. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern medicine.